![molecular formula C8H6N8 B1630888 5-[4-(2H-tetrazol-5-yl)phenyl]-2H-tetrazole CAS No. 6926-49-4](/img/structure/B1630888.png)
5-[4-(2H-tetrazol-5-yl)phenyl]-2H-tetrazole
Overview
Description
“5-[4-(2H-tetrazol-5-yl)phenyl]-2H-tetrazole” is a chemical compound with the molecular formula C8H6N8 . It is related to Irbesartan, a member of non-peptide angiotensin II receptor antagonists used worldwide in the treatment of hypertension and diabetic nephropathy .
Synthesis Analysis
The synthesis of tetrazole derivatives has been a subject of interest in medicinal chemistry . The most direct and convenient route to 5-substituted-1H-tetrazoles is [2+3]-cycloaddition between a nitrile and an azide . Various synthetic approaches have been developed for this transformation .Molecular Structure Analysis
The molecular structure of “this compound” involves a tetrazole ring system . This structure exhibits intermolecular hydrogen bonds of the type N-H···N and these hydrogen bonds connect the molecules into a wave-like two-dimensional molecular layers .Chemical Reactions Analysis
Tetrazoles are used as plant growth regulators, herbicides, and fungicides in agriculture and as stabilizers in photography and photoimaging . They are also used in the preparation of imidoyl azides .Physical And Chemical Properties Analysis
The molecular weight of “this compound” is 214.19 g/mol . It has a hydrogen bond donor count of 2 and a hydrogen bond acceptor count of 6 . The topological polar surface area is 109 Ų .Scientific Research Applications
Synthesis and Characterization
- The compound 5-[4-(2H-tetrazol-5-yl)phenyl]-2H-tetrazole and its derivatives have been synthesized and characterized for various properties. For instance, novel tetrazole liquid crystals have been synthesized and characterized, displaying mesogenic behavior characterized by polarizing optical microscopy, differential scanning calorimetry, and X-ray diffraction techniques (Tariq et al., 2013).
Structural Studies
- X-ray crystallography has been used extensively to determine the structure of tetrazole derivatives. For instance, the structures of specific tetrazole derivatives have been determined, revealing that the tetrazole rings are essentially planar, and the aryl rings at the 1- and 5-positions of each compound show no conjugation to the tetrazole groups (Al-Hourani et al., 2015).
Biological Evaluation
- Some tetrazole derivatives have been evaluated for their biological activities. For instance, novel oxadiazoles bearing 5-phenyl-tetrazole were synthesized and their in vitro anti-osteoclastogenic activities were evaluated. These compounds inhibited the formation of osteoclasts, suggesting potential use in the design of novel anti-osteoclastogenic therapeutics (Moon et al., 2015).
Applications in Material Science
- Tetrazole derivatives have found applications in material science. For example, a tetrazole-based Zn(II) coordination polymer demonstrated strong blue fluorescence emissions in the solid state at room temperature, suggesting its potential in electronic devices (Chen et al., 2011).
Mechanism of Action
Target of Action
Related compounds have been shown to interact with various enzymes and receptors in organisms .
Mode of Action
It’s known that tetrazole moieties can interact with many enzymes and receptors in organisms via non-covalent interactions .
Biochemical Pathways
Related compounds have been found to influence a wide range of biological properties .
Pharmacokinetics
It’s known that tetrazole moieties can boost lipophilicity, enhance bioavailability, and have lesser negative effects .
Result of Action
Related compounds have been screened for their antibacterial, anticancer, and anti-tb activities .
Action Environment
Related compounds have shown good thermal stabilities, mechanical stabilities, and chemical stabilities in acidic (ph = 2) and basic (ph = 12) aqueous solutions .
Future Directions
Biochemical Analysis
Biochemical Properties
For instance, they are often used as metabolism-resistant isosteric replacements for carboxylic acids in medicinal chemistry . The presence of free N-H in tetrazoles causes them to form both aliphatic and aromatic heterocyclic compounds .
Cellular Effects
Tetrazoles have been found to exhibit potential biological activity because the tetrazole ring is considered a biomimic of the carboxylic acid functional group .
Temporal Effects in Laboratory Settings
Tetrazoles are generally stable under moderate conditions .
Metabolic Pathways
Tetrazoles are often used as metabolism-resistant isosteric replacements for carboxylic acids .
properties
IUPAC Name |
5-[4-(2H-tetrazol-5-yl)phenyl]-2H-tetrazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N8/c1-2-6(8-11-15-16-12-8)4-3-5(1)7-9-13-14-10-7/h1-4H,(H,9,10,13,14)(H,11,12,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TUSPQFBMQKZVAL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NNN=N2)C3=NNN=N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N8 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50299861 | |
Record name | MLS002920193 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50299861 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
6926-49-4 | |
Record name | MLS002920193 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=133356 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | MLS002920193 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50299861 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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